Cas no 152460-10-1 (6-methyl-N1-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,3-diamine)

6-methyl-N1-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,3-diamine Properties

Names and Identifiers

• N-(5-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine
• 4-Methyl-N'-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,3-diamine
• 4-methyl-3-[4-(3-pyridyl)pyrimidin-2-ylamino]aniline
• N-(2-Methyl-5-Amino Phenyl)-4-(3-Pyridyl)-2-Pyrimidine
• 4-Methyl-N3-[4-(3-Pyridinyl)-2-Pyrimidinyl]-1,3-Benzenediamine
• N-(5-amino-2-methylphenyl)-4-(3-pyridinyl)-2-pydimidineamine
• 1,3-BENZENEDIAMINE,4-METHYL-N3-[4-(3-PYRIDINYL)-2-PYRIMIDINYL]-
• 6-Methyl-n1-[4-(pyridine-3-yl)pyrimidin-2-yl]benzene-1,3-diamine
• 2-(5-Amino-2-methylanilino)-4-(3-pyridyl)pyrimidine
• 6-Methyl-N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine
• C16H15N5
• N-(5-AMINO-2-METHYL)-4-(3-PYRIDYL)-2-PYRIMIDIME AMINE
• 4-methyl-3-N-(4-pyridin-3-ylpyrimidin-2-yl)benzene-1,3-diamine
• 4-Methyl-N3-[4-(3-pyridyl)-2-pyrimidinyl]-1,3-phenylenediamine
• N-(5-Amino-o-tolyl)-4-(3-pyridyl)-2-pyrimidinamine
• 4-Methyl-N3-[4-(pyridin-3-yl)pyrimidin-2-yl]-1,3-benzenediamine
• IMatinib IMpurity C
• Imatinib EP Impurity F
• Imatinib USP Impurity F
• IMatinib interMediates
• (5,AMINO 2-MethylPHENYL) 4,(3,PYRIDYL) 2,PYRIMIDINEAMINE
• 152460-10-1
• 6-methyl-N1-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,3-diamine
• SY046834
• 1,3-Benzenediamine, 4-methyl-N3-(4-(3-pyridinyl)-2-pyrimidinyl)-
• Q-100177
• IMATINIB AMINE [USP IMPURITY]
• N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidine amine
• 6-Methyl-N1-(4-(pyridine-3-yl)pyrimidin-2-yl)benzene-1,2-diamine
• Imatinib Mesilate Imprity F [EP IMPURITY]
• SCHEMBL2392
• QGAIPGVQJVGBIA-UHFFFAOYSA-N
• 4-methyl-N3-[4-(3-piridinyl)-2-pirimidinyl]-1,3-benzendiamine
• DS-0284
• AC-2147
• Imatinib amine [USP]
• 1,3-Benzenediamine, 4-methyl-N3-[4-(3-pyridinyl)-2-pyrimidinyl]-
• 4-Methyl-N3-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine
• BDBM50287097
• AKOS015888614
• MFCD09028125
• CS-W014568
• Imatinib amine
• N-(5-Amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidineamine
• BCP22918
• 112GI007
• SB60556
• 4-Methyl-N3-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,3-diamine
• n-(2-methyl-5-aminophenyl)-4-(3-pyridyl)-2-pyrimidine amine
• AM20050827
• N-(5-amino-2-methylphenyl)-4-(3-pyridinyl)-2-pyrimidine-amine
• VU0549314-1
• DTXSID30433443
• 4-Methyl-N~3~-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,3-diamine
• CCG-310976
• 4-Methyl-N*3*-(4-pyridin-3-yl-pyrimidin-2-yl)-benzene-1,3-diamine
• CHEMBL278103
• Imatinib Impurity F
• FT-0696298
• N-(5-Amino-2-methyl phenyl)-4-(3-pyridyl)-2-pyrimidineamine
• 6-Methyl-N1-[4-(3-pyridyl)-2-pyrimidinyl]-1,3-benzenediamine
• N-(5-amino-2-methyl phenyl)-4-(3-pyridinyl)2-pyrimidine-amine
• F9995-0188
• Z1741977607
• FT-0647597
• 4-methyl-N~3~-(4-pyridin-3-ylpyrimidin-2-yl)benzene-1,3-diamine
• EN300-7372570
• 6-Methyl-N-(4-(pyridine-3-yl)pyrimidin-2-yl)benzene-1,3-diamine
• UNII-JR9RZF7KDS
• NS00077786
• AC-619
• N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidine-amine
• VCC489937
• FT-0655675
• JR9RZF7KDS
• Imatinib impurity D
• A2308
• N-(5-Amino-2-methylphenyl)-4-(3-pridyl)-2-pyrimidineamine
• 6-methyl-N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine
• 6-METHYL-N1-[4-(PYRIDIN-3-YL)PYRIMIDIN-2-YL]BENZENE-1,3-DIAMINE
• +Expand

• MDL： MFCD09028125
• InChIKey： QGAIPGVQJVGBIA-UHFFFAOYSA-N
• Inchi： 1S/C16H15N5/c1-11-4-5-13(17)9-15(11)21-16-19-8-6-14(20-16)12-3-2-7-18-10-12/h2-10H,17H2,1H3,(H,19,20,21)
• SMILES： NC1=CC(=C(C=C1)C)NC2=NC=CC(=N2)C3=CC=CN=C3
• BRN： 7539016

Computed Properties

• Exact Mass: 277.13300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 277.13274550g/mol
• Heavy Atom Count: 21
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• LogP: 3.82700
• PSA: 76.72000
• Refractive Index: 1.688
• Boiling Point: 537.3°C at 760 mmHg
• Melting Point: 143.0 to 147.0 deg-C
• Flash Point: 278.8±32.9 °C
• Color/Form: Powder
• Density: 1.266

6-methyl-N1-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,3-diamine Security Information

• Symbol: GHS07
• Safety Instruction： S37/39; S26; S36/37/39
• Risk Phrases：R36/37/38; R22
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：3334
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Signal Word：Warning

6-methyl-N1-[4-(pyridin-3-yl)pyrimidin-2-yl]benzene-1,3-diamine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%